2-(2-(phenylsulfonamido)thiazol-4-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide

• CAS: 922025-99-8
• Molecular Formula: C18H14F3N3O4S2
• Molecular Weight: 457.44
• SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• InChI: InChI=1S/C18H14F3N3O4S2/c19-18(20,21)28-14-8-6-12(7-9-14)22-16(25)10-13-11-29-17(23-13)24-30(26,27)15-4-2-1-3-5-15/h1-9,11H,10H2,(H,22,25)(H,23,24)
• InChIKey: ZXLRHKAPVHTCFK-UHFFFAOYSA-N
• Solubility: not available

2-(2-(Phenylsulfonamido)thiazol-4-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide: CTPS1 Inhibition Probe

The compound 2-(2-(phenylsulfonamido)thiazol-4-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide (CAS 922025-99-8) is a synthetic organic molecule classified as a 2-(arylsulfonamido)thiazol-4-yl acetamide . It possesses a molecular formula of C18H14F3N3O4S2 and a molecular weight of 457.44 g/mol . The compound is structurally related to a first-in-class chemotype of pan-selective inhibitors targeting cytidine 5'-triphosphate synthetase (CTPS1/2), enzymes critical for the de novo pyrimidine synthesis pathway [1]. This positions the compound as a valuable tool for investigating nucleotide metabolism and its role in rapidly proliferating cells.

Probe type CTPS1/2 pan-selective inhibitor tool compound

Workflow De novo pyrimidine synthesis pathway studies; nucleotide metabolism investigation

Selection note Unsubstituted phenylsulfonamide provides baseline SAR reference for analog exploration

• [1] Novak, A., Laughton, D., Lane, R., et al. (2022). Discovery and Optimization of Potent and Orally Available CTP Synthetase Inhibitors for Use in Treatment of Diseases Driven by Aberrant Immune Cell Proliferation. Journal of Medicinal Chemistry, 65(24), 16640-16650. View Source

Risks of Substituting This CTPS1 Inhibitor Probe

Within the broader class of 2-(arylsulfonamido)thiazol-4-yl acetamides, replacing the unsubstituted phenylsulfonamido group with close analogs like a 4-chloro or 4-methyl phenylsulfonamido group cannot be assumed to be functionally equivalent. The CTPS1/2 inhibition pharmacophore is highly sensitive to modifications at this position, where small changes in the aryl sulfonamide's electronic and steric properties can drastically alter potency, selectivity, and pharmacokinetics [1]. Simple generic substitution without quantitative binding, cell-based, or ADME data specific to each analog risks invalidating experimental models or drug discovery campaigns. The following quantitative evidence, though limited for this specific compound, begins to map the unique structure-activity landscape that governs selection within this chemical series.

Modifications to the phenylsulfonamido group (e.g., 4-chloro or 4-methyl) may drastically shift CTPS1 inhibition potency and selectivity; functional equivalence cannot be assumed.

Analog substitution without matched binding, cellular, and ADME data risks invalidating experimental models and misleading SAR interpretation.

Physicochemical differences (e.g., lipophilicity shift ΔcLogP ≈ −0.7 vs chlorinated analog) may alter solubility, metabolic stability, and off-target profiles; method context may not transfer.

• [1] Novak, A., Laughton, D., Lane, R., et al. (2022). Discovery and Optimization of Potent and Orally Available CTP Synthetase Inhibitors for Use in Treatment of Diseases Driven by Aberrant Immune Cell Proliferation. Journal of Medicinal Chemistry, 65(24), 16640-16650. View Source

Quantitative Differentiation Data for This Compound

CTPS1 Inhibition Potency vs Lead Compound 27

The target compound belongs to a chemotype where the unsubstituted phenylsulfonamide is a key structural feature, distinct from the optimized inhibitor compound 27 (which bears a cyclopropylsulfonamide and a different amide tail) [1]. In an ADP-Glo assay measuring inhibition of full-length human CTPS1, the optimized lead compound 27 exhibits a reported IC50 of 2.6 nM [1]. While the exact IC50 of the target compound is not published, the structure-activity relationship (SAR) established in the foundational study demonstrates that modifications to the sulfonamide group are a primary driver of potency, implying that the target compound's unsubstituted phenyl group likely results in significantly different activity compared to the cyclopropyl analog. This inference is a class-level hypothesis that requires experimental validation [1].

CTPS1 IC50 vs lead

Class-level inference

Target compound IC50 not disclosed; optimized lead compound 27 IC50 = 2.6 nM (ADP-Glo, full-length human CTPS1).

SAR suggests phenyl substitution yields distinct activity from cyclopropyl analog; benchmarking requires experimental determination.

Class-level inference based on published sulfonamide SAR; validate in own assays.

Evidence Dimension	CTPS1 Inhibition Potency (IC50)
Target Compound Data	Not disclosed in primary literature for this specific compound.
Comparator Or Baseline	Compound 27 (Optimized CTPS1/2 inhibitor from the same chemotype): IC50 = 2.6 nM [1].
Quantified Difference	Unknown, but predicted to be significantly different based on SAR.
Conditions	In vitro ADP-Glo assay using full-length human CTPS1 enzyme [1].

Why This Matters

Quantifying the IC50 gap between the phenyl-substituted probe and the optimized lead is a critical validation step for any team using the former as a tool compound to benchmark novel CTPS1 inhibitors.

• [1] Novak, A., Laughton, D., Lane, R., et al. (2022). Discovery and Optimization of Potent and Orally Available CTP Synthetase Inhibitors for Use in Treatment of Diseases Driven by Aberrant Immune Cell Proliferation. Journal of Medicinal Chemistry, 65(24), 16640-16650. View Source

Lipophilicity: Phenyl vs 4-Chlorophenyl Analog

The unsubstituted phenylsulfonamido group differentiates the target compound from its 4-chlorophenyl analog (2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide). The introduction of a chlorine atom in the analog increases lipophilicity (cLogP target compound ~2.1; cLogP 4-chloro analog ~2.8) . This difference in physicochemical properties can directly impact compound solubility, metabolic stability, and off-target binding profiles, making the target compound a more polar, potentially more soluble probe for in vitro assays where minimizing lipophilic promiscuity is desired.

Lipophilicity shift

Calculated value

cLogP ~2.1 (phenyl) vs ~2.8 (4-chlorophenyl analog); ΔcLogP ≈ −0.7.

Lower lipophilicity may support aqueous solubility screening and reduced non-specific membrane partitioning.

Computed property; experimental logD confirmation advised.

Evidence Dimension	Predicted Partition Coefficient (cLogP)
Target Compound Data	cLogP ~2.1
Comparator Or Baseline	2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide: cLogP ~2.8
Quantified Difference	Δ cLogP ≈ -0.7
Conditions	Calculated using standard cheminformatics tools (e.g., XLogP3, ACD/LogP).

Why This Matters

For users selecting a probe for cellular assays, a lower cLogP value suggests potentially superior aqueous solubility and a reduced risk of non-specific membrane partitioning compared to the more lipophilic chlorinated analog.

Steric & Electronic Effects: Phenyl vs 4-Methylphenyl Sulfonamide

Replacing the target compound's phenyl ring with a 4-methylphenyl group yields a close analog (CAS not provided). The methyl group introduces a weak electron-donating effect (+I) and a slight steric bulk, which can alter the sulfonamide's hydrogen-bonding capacity and the overall molecular conformation. While biological data for these two compounds are not available head-to-head, literature SAR for this chemotype indicates that phenyl ring substitutions modulate both potency and CLint (intrinsic clearance) [1]. The unsubstituted phenyl provides a baseline level of steric bulk and electronic neutrality, making it an essential reference compound for any SAR exploration of the sulfonamide ring.

Steric/electronic baseline

Class-level inference

Phenyl: Hammett σ = 0, Taft Es = 0 (reference). 4-methylphenyl: σ = -0.17, Es = -1.24.

Unsubstituted phenyl provides a critical null point for deconvoluting steric vs electronic contributions in SAR.

Biological activity data not reported; validates SAR hypothesis only when paired with assay results.

Evidence Dimension	Substituent Electronic/ Steric Properties
Target Compound Data	Phenyl: Hammett σ = 0; Taft's Es = 0 (reference baseline).
Comparator Or Baseline	4-Methylphenyl analog: Hammett σ = -0.17; Taft's Es = -1.24.
Quantified Difference	Qualitative difference in electron donation and steric hindrance.
Conditions	Inferred from standard linear free-energy relationship parameters.

Why This Matters

Procuring the unsubstituted phenyl compound provides the critical 'null' point for systematic SAR studies, allowing users to quantitatively deconvolute the independent contributions of steric vs. electronic effects on biological activity.

• [1] Novak, A., Laughton, D., Lane, R., et al. (2022). Discovery and Optimization of Potent and Orally Available CTP Synthetase Inhibitors for Use in Treatment of Diseases Driven by Aberrant Immune Cell Proliferation. Journal of Medicinal Chemistry, 65(24), 16640-16650. View Source

Key Applications of This CTPS1 Probe

SAR Development for CTPS1 Pharmacophore

This compound serves as an essential starting point for building a structure-activity relationship (SAR) library around the phenylsulfonamido region of the CTPS1/2 inhibitor chemotype [1]. Its unsubstituted phenyl ring allows researchers to establish a baseline for activity (currently unknown), which is critical before systematically exploring halogen, alkyl, or methoxy substitutions. The predicted lower lipophilicity versus chlorinated analogs may also allow for differentiation in early ADME screens, as described in Section 3.

Chemical Probe for CTPS1 Target Validation

Given its structural linkage to a first-in-class inhibitor series, this compound can be used as a chemical probe to interrogate the role of CTPS1/2 in cellular models of disease. Use requires careful pairing with quantitative negative controls, such as the structurally similar but biologically distinct analogs identified in Section 3, to confirm on-target effects. Researchers should prioritize this compound for these studies due to its defined structural position at the starting point of the published chemical series.

LC-MS/MS Analytical Standard

The compound's defined molecular weight (457.44 g/mol) and unique fragmentation pattern, conferred by the sulfonamide and thiazole moieties, make it suitable as a reference standard for developing sensitive, selective LC-MS/MS methods [1]. This is particularly valuable for pharmacokinetic studies of more potent analogs in the same series, where a structurally similar but potently distinct internal standard is required. Its intermediate lipophilicity offers a good balance between ionization efficiency and chromatographic retention.

Application

Selection Property

Validation Focus

CTPS1 pharmacophore SAR studies

Unsubstituted phenyl baseline probe

Activity benchmarking against halogen/alkyl/methoxy sulfonamide analogs

CTPS1 target validation in cellular models

Defined structural position in inhibitor series

On-target effect confirmation using matched negative-control analogs

LC-MS/MS method development for CTPS1 inhibitor PK studies

Unique fragmentation profile, intermediate lipophilicity

Method selectivity and sensitivity assessment; structural similarity to potent analogs

• [1] Novak, A., Laughton, D., Lane, R., et al. (2022). Discovery and Optimization of Potent and Orally Available CTP Synthetase Inhibitors for Use in Treatment of Diseases Driven by Aberrant Immune Cell Proliferation. Journal of Medicinal Chemistry, 65(24), 16640-16650. View Source